Cas no 2034447-58-8 (3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide)

• Product Name: 3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide
• CAS No: 2034447-58-8
• MF: C₁₃H₁₈ClNO₃S₂
• MW: 335.869920253754
• CID: 5376843
• Update Time: 2025-10-24

3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide

• Inchi： 1S/C13H18ClNO3S2/c14-11-2-1-3-13(10-11)20(16,17)15-6-9-19-12-4-7-18-8-5-12/h1-3,10,12,15H,4-9H2
• InChI Key： BQSUBVOHBHGQAO-UHFFFAOYSA-N
• SMILES： C1(S(NCCSC2CCOCC2)(=O)=O)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.2±60.0 °C(Predicted)
• pka: 10.15±0.50(Predicted)

Additional information on 3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide

3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide (CAS No. 2034447-58-8)

3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide is a chemical compound with the CAS registry number 2034447-58-8. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile chemical properties. The structure of this compound features a benzenesulfonamide group, a chlorine substituent, and a thioether linkage with a tetrahydropyran moiety. These structural elements contribute to its unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of 3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide in drug discovery, particularly in the development of inhibitors for certain enzyme targets. The sulfonamide group is known to act as a bioisostere for carboxylic acids, making it a valuable component in designing molecules with improved pharmacokinetic properties. The tetrahydropyran ring introduces additional flexibility and hydrophobicity, which can enhance the compound's ability to interact with biological targets.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of thioethers as linking groups has been shown to improve the stability and solubility of sulfonamides, which are critical factors in drug delivery systems. Researchers have also explored the use of 3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-yl)thio]ethyl]benzenesulfonamide as a building block for constructing larger molecular frameworks, such as macrocycles and dendrimers.

The biological evaluation of this compound has revealed promising results in vitro. It has demonstrated moderate inhibitory activity against several kinases and proteases, suggesting its potential as a lead compound for therapeutic development. Furthermore, computational studies using molecular docking have provided insights into its binding modes and interactions with target proteins, paving the way for structure-based optimization.

From an environmental perspective, the degradation pathways of 3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-y1)thio]ethyl]benzenesulfonamide have been studied under various conditions. These studies have shown that the compound undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. Such information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, 3-Chloro-N-[2-[(tetrahydro-2H-pyran-4-y1)thio]ethyl]benzenesulfonamide (CAS No. 2034447-58) is a versatile chemical entity with significant potential in multiple fields. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as an important tool for researchers aiming to develop innovative solutions in pharmaceuticals and beyond.